Cas no 6337-59-3 ( )

• Product Name: &nbsp
• CAS No: 6337-59-3
• MF: C₁₈H₁₈O₆S₂
• MW: 394.461923122406
• CID: 960012
• PubChem ID: 235783
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)sulfonyloxybut-2-ynyl 4-methylbenzenesulfonate
• 1,4-bis(4-methylphenylsulphonyloxy)but-2-yne
• 1,4-bis-(4-toluenesulfonyloxy)but-2-yne
• 1,4-bis(p-toluenesulfonyloxy)but-2-yne
• 1,4-bis(tosyloxy)-2-butyne
• 1,4-bis(tosyloxy)-but-2-yne
• 2-butyne-1,4-diol ditosylate
• 2-butyne-1,4-diylditosylate
• AC1L5V5E
• AC1Q6Y4C
• AR-1I0853
• but-2-yne-1,4-diyl bis(4-methylbenzenesulfonate)
• CTK2F6584
• NSC37518
• NSC99393
• 4-{[(4-methylphenyl)sulfonyl]oxy}-2-butynyl 4-methylbenzenesulfonate
• NSC-37518
• SCHEMBL7644858
• NSC-99393
• 6337-59-3
• DTXSID30284518
• 1,4-Bis(tosyloxy)but-2-yne
•  

• Inchi： 1S/C18H18O6S2/c1-15-5-9-17(10-6-15)25(19,20)23-13-3-4-14-24-26(21,22)18-11-7-16(2)8-12-18/h5-12H,13-14H2,1-2H3
• InChI Key： HEVZUSWEUOIBHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 394.05454
• Monoisotopic Mass: 394.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 4.57920